Cas no 1805349-46-5 (Ethyl 2-amino-5-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-acetate)

• Product Name: Ethyl 2-amino-5-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-acetate
• CAS No: 1805349-46-5
• MF: C₁₁H₁₁F₅N₂O₂
• MW: 298.209260225296
• CID: 4858471
• Update Time: 2025-06-07

Ethyl 2-amino-5-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-amino-5-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-acetate

• Inchi： 1S/C11H11F5N2O2/c1-2-20-7(19)3-5-8(11(14,15)16)6(9(12)13)4-18-10(5)17/h4,9H,2-3H2,1H3,(H2,17,18)
• InChI Key： MHTGOZXBSVSMSX-UHFFFAOYSA-N
• SMILES： FC(C1C(C(F)F)=CN=C(C=1CC(=O)OCC)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 337
• XLogP3: 2.2
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 2-amino-5-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-acetate

Ethyl 2-amino-5-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-acetate (CAS No. 1805349-46-5): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 2-amino-5-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-acetate, identified by its CAS number 1805349-46-5, represents a sophisticated intermediate in the realm of pharmaceutical chemistry. This compound, characterized by its intricate fluorinated pyridine core, has garnered significant attention due to its utility in the synthesis of biologically active molecules. The presence of both difluoromethyl and trifluoromethyl substituents imparts unique electronic and steric properties, making it a valuable building block for drug discovery efforts.

The structural features of Ethyl 2-amino-5-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-acetate make it particularly appealing for the development of novel therapeutic agents. The pyridine ring, a common pharmacophore in medicinal chemistry, serves as a scaffold for further functionalization. The amino group at the 2-position and the acetate moiety at the 3-position provide reactive sites for various coupling reactions, while the electron-withdrawing nature of the fluorinated substituents enhances binding affinity to biological targets.

In recent years, there has been a surge in research focusing on fluorinated compounds due to their improved metabolic stability and enhanced bioavailability. Compounds like Ethyl 2-amino-5-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-acetate are being explored as key intermediates in the synthesis of small-molecule inhibitors targeting various diseases. For instance, studies have demonstrated its role in the development of kinase inhibitors, where the fluorinated groups contribute to high selectivity and potency.

The pharmaceutical industry has increasingly recognized the importance of fluorinated pyridines in drug design. These heterocycles are known to improve pharmacokinetic properties, including solubility and lipophilicity, which are critical factors in determining drug efficacy. Ethyl 2-amino-5-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-acetate exemplifies this trend, as it serves as a versatile precursor for synthesizing a wide range of pharmacologically relevant molecules.

Recent advancements in synthetic methodologies have further highlighted the utility of this compound. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have enabled efficient derivatization of Ethyl 2-amino-5-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-acetate into more complex structures. These methods have opened new avenues for drug discovery, allowing researchers to rapidly assemble novel compounds with tailored biological activities.

The impact of Ethyl 2-amino-5-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-acetate extends beyond academic research. Pharmaceutical companies are leveraging its synthetic versatility to develop next-generation therapeutics targeting areas such as oncology, inflammation, and infectious diseases. The compound's ability to serve as a modular building block allows for rapid iteration in drug design pipelines, accelerating the transition from laboratory discovery to clinical candidates.

In conclusion, Ethyl 2-amino-5-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-acetate (CAS No. 1805349-46-5) stands as a cornerstone in modern pharmaceutical synthesis. Its unique structural attributes and reactivity make it an indispensable tool for medicinal chemists striving to develop innovative treatments. As research continues to uncover new applications for this compound, its significance in the pharmaceutical landscape is poised to grow even further.